methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate

• IUPAC Name: methyl 2-(2-ethylsulfanylbenzimidazol-1-yl)acetate
• InChI: InChI=1S/C12H14N2O2S/c1-3-17-12-13-9-6-4-5-7-10(9)14(12)8-11(15)16-2/h4-7H,3,8H2,1-2H3
• InChI Key: TYUISHFDUBGVEE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC=CC=C2N1CC(=O)OC
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule is of particular interest due to its unique structure and potential for use as a research tool in various fields of science, including biochemistry, pharmacology, and neuroscience. In

Scientific Research Applications

Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate has been used extensively in scientific research as a tool to study various biological processes. One of the primary applications of this molecule is in the study of protein kinase activity. Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate is a potent inhibitor of protein kinase C (PKC) and has been used to study the role of PKC in various cellular processes.

Mechanism of Action

Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate inhibits PKC by binding to the enzyme's regulatory domain. This binding prevents the enzyme from interacting with its substrate and thereby inhibits the enzyme's activity. This mechanism of action has been extensively studied and has led to a better understanding of the role of PKC in various cellular processes.
Biochemical and Physiological Effects
Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting PKC, this molecule has been shown to inhibit other kinases, including protein kinase A (PKA) and calcium/calmodulin-dependent protein kinase II (CaMKII). These effects have been studied in various cellular systems and have led to a better understanding of the role of these kinases in cellular processes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate in lab experiments is its potency and specificity for PKC inhibition. This molecule has been shown to be a highly effective inhibitor of PKC and has been used in numerous studies to investigate the role of PKC in various biological processes. However, one limitation of using this molecule is its potential for off-target effects. While Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate is highly specific for PKC inhibition, it has been shown to inhibit other kinases at higher concentrations.

Future Directions

There are numerous future directions for research involving Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate. One potential area of study is the development of more potent and specific inhibitors of PKC. Another area of research is the investigation of the role of PKC in various diseases, including cancer and neurodegenerative diseases. Additionally, the use of Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate as a tool to study other cellular processes, such as cell signaling and gene expression, is an area of ongoing research.

Synthesis Methods

The synthesis of Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate involves the reaction of 2-mercapto-benzimidazole with ethyl chloroacetate in the presence of a base. The resulting product is then methylated using dimethyl sulfate. This method has been shown to produce high yields of Methyl [2-(ethylthio)-1H-benzimidazol-1-yl]acetate with high purity.